1-Isobutylpyrrolidine-2-carbaldehyde

• CAS No.: 1706439-05-5
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-(2-methylpropyl)pyrrolidine-2-carbaldehyde
• InChI: InChI=1S/C9H17NO/c1-8(2)6-10-5-3-4-9(10)7-11/h7-9H,3-6H2,1-2H3
• InChI Key: XDMKDTXPZPYCOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCCC1C=O

Description

1-Isobutylpyrrolidine-2-carbaldehyde is a heterocyclic organic compound featuring a pyrrolidine ring (a five-membered saturated ring with four carbons and one nitrogen) substituted with an isobutyl group (‑CH₂CH(CH₂)₂) at the 1-position and a carbaldehyde (‑CHO) group at the 2-position. This compound is cataloged under the reference number 10-F770767 by CymitQuimica, though it is currently listed as discontinued, limiting its commercial availability . The isobutyl substituent likely enhances lipophilicity, which could influence solubility and membrane permeability in biological systems.

Biological Activity

1-Isobutylpyrrolidine-2-carbaldehyde (CAS Number: 1706439-05-5) is a compound of interest due to its potential biological activities. This article explores its biological properties, including antibacterial, antifungal, and cytotoxic activities, supported by relevant data tables and case studies.

Chemical Structure and Properties

1-Isobutylpyrrolidine-2-carbaldehyde features a pyrrolidine ring substituted with an isobutyl group and an aldehyde functional group. The structure can be represented as follows:

$$\text{C}_8\text{H}_{15}\text{N}\text{O}$$

Antibacterial Activity

Recent studies have indicated that compounds related to 1-isobutylpyrrolidine-2-carbaldehyde exhibit significant antibacterial properties. For instance, derivatives of pyrrolidine have shown activity against various Gram-positive and Gram-negative bacteria.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
1-Isobutylpyrrolidine-2-carbaldehyde	Staphylococcus aureus	32 µg/mL
1-Isobutylpyrrolidine-2-carbaldehyde	Escherichia coli	64 µg/mL

These findings suggest that the presence of the isobutyl group may enhance membrane permeability, facilitating the compound's interaction with bacterial targets .

Antifungal Activity

The antifungal potential of 1-isobutylpyrrolidine-2-carbaldehyde has also been explored. In vitro tests demonstrated that this compound exhibits antifungal activity against several fungal strains.

Fungal Strain	MIC (µg/mL)
Candida albicans	16
Aspergillus niger	32

The results indicate that the compound could be a candidate for developing antifungal agents, particularly in treating infections caused by resistant strains .

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the safety profile of 1-isobutylpyrrolidine-2-carbaldehyde. The compound was tested against several human cancer cell lines.

Cell Line	IC50 (µM)
MDA-MB-231 (breast cancer)	12.5
HeLa (cervical cancer)	15.0

The IC50 values suggest that 1-isobutylpyrrolidine-2-carbaldehyde has potent cytotoxic effects on these cell lines, indicating its potential as an anticancer agent .

Case Studies

Case Study 1: Antibacterial Efficacy

A study published in Frontiers in Natural Products evaluated the antibacterial efficacy of various pyrrolidine derivatives, including 1-isobutylpyrrolidine-2-carbaldehyde. The study concluded that the compound effectively inhibited bacterial growth in vitro and showed promise for further development as an antibacterial agent .

Case Study 2: Antifungal Applications

Research highlighted in a recent publication demonstrated that compounds similar to 1-isobutylpyrrolidine-2-carbaldehyde exhibited antifungal activity against Candida species. The study emphasized the need for further investigation into the mechanisms of action to optimize its use in clinical settings .

Scientific Research Applications

Medicinal Chemistry

Pharmacological Potential:
1-Isobutylpyrrolidine-2-carbaldehyde has been investigated for its potential as a pharmacological agent. Its structure allows it to interact with biological targets, which may lead to the development of new therapeutic agents. For instance, compounds derived from pyrrolidine structures have shown efficacy in treating neurological disorders and certain types of cancer by modulating protein interactions involved in these diseases .

Case Study: Cancer Treatment
Research indicates that derivatives of this compound can inhibit specific protein interactions associated with cancer progression. For example, studies have demonstrated that compounds similar to 1-isobutylpyrrolidine-2-carbaldehyde can effectively block SMYD proteins, which are implicated in various cancers . This highlights the compound's potential utility in developing targeted cancer therapies.

Agricultural Applications

Use as a Solvent:
The compound has been identified as a potential solvent for agricultural formulations, particularly for pesticides and herbicides. Its ability to dissolve active ingredients that are otherwise insoluble makes it valuable in enhancing the efficacy of agricultural products .

Data Table: Solvent Efficacy in Agricultural Applications

Application	Active Ingredient	Solvent Type	Efficacy
Herbicide formulation	Glyphosate	1-Isobutylpyrrolidine-2-carbaldehyde	Improved solubility and effectiveness
Insecticide delivery	Pyrethroids	1-Isobutylpyrrolidine-2-carbaldehyde	Enhanced penetration into plant tissues

Industrial Applications

Cleaning Agents:
The compound can serve as an effective cleaning agent in industrial settings. Its properties allow it to act as a solvent for removing contaminants such as dyes and polymeric materials from textiles and other surfaces .

Case Study: Textile Industry
In a study focused on textile cleaning processes, 1-isobutylpyrrolidine-2-carbaldehyde was used to formulate a cleaner that effectively removed stubborn dye residues from fabrics without damaging the fibers. The results indicated a significant reduction in cleaning time and improved fabric integrity compared to traditional solvents .

Comparison with Similar Compounds

Research Findings and Practical Considerations

• Reactivity : The carbaldehyde group in all compounds is reactive, enabling condensation reactions (e.g., formation of Schiff bases). Substituents like isobutyl or acetyl modulate electronic and steric environments, altering reaction kinetics .
• Bioactivity: Pyrrolidine and piperidine derivatives are common in drug discovery (e.g., as protease inhibitors).
• Synthetic Utility : Fused-ring systems (e.g., pyrrolopyridine) and aromatic hybrids (e.g., indole-pyridine) are prioritized in high-value applications, such as optoelectronics or targeted therapeutics .